4-ethoxy-N-(3-ethoxyphenyl)benzamide

• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol
• IUPAC Name: 4-ethoxy-N-(3-ethoxyphenyl)benzamide
• InChI: InChI=1S/C17H19NO3/c1-3-20-15-10-8-13(9-11-15)17(19)18-14-6-5-7-16(12-14)21-4-2/h5-12H,3-4H2,1-2H3,(H,18,19)
• InChI Key: LKCBQGJIAWRBLF-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)OCC

Description

4-Ethoxy-N-(3-ethoxyphenyl)benzamide is a benzamide derivative characterized by two ethoxy (-OCH₂CH₃) substituents: one at the 4-position of the benzamide ring and another at the 3-position of the phenyl group attached to the amide nitrogen (Figure 1).

Benzamides are widely studied for their biological activities, including receptor modulation (e.g., TAAR1 agonists) and antioxidant properties . The ethoxy groups in this compound may enhance lipophilicity, influencing pharmacokinetics and target binding compared to analogs with methoxy or hydroxyl groups.

Comparison with Similar Compounds

Comparison with Similar Benzamide Derivatives

Structural and Physicochemical Properties

The substituents on benzamide derivatives significantly affect their physicochemical properties. Key comparisons include:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Melting Point (°C)	Key Features	Reference
4-Ethoxy-N-(3-ethoxyphenyl)benzamide	4-OCH₂CH₃, 3-OCH₂CH₃ (phenyl)	C₁₇H₁₉NO₃*	285.34*	Not reported	High lipophilicity
4-Methoxy-N-(3-methylphenyl)benzamide	4-OCH₃, 3-CH₃ (phenyl)	C₁₅H₁₅NO₂	241.29	Not reported	Moderate lipophilicity
N-[2-(3,4-Dimethoxyphenyl)ethyl]benzamide (Rip-B)	3,4-OCH₃ (phenyl)	C₁₇H₁₉NO₃	285.34	90	High crystallinity
2-Hydroxy-N-(3-trifluoromethylphenyl)benzamide	2-OH, 3-CF₃ (phenyl)	C₁₄H₁₀F₃NO₂	295.23	Not reported	Enhanced hydrogen bonding
2-Ethoxy-N-(3-hydroxy-4-methylphenyl)benzamide	2-OCH₂CH₃, 3-OH, 4-CH₃ (phenyl)	C₁₆H₁₇NO₃	271.31	Not reported	Mixed polarity due to -OH and -OCH₂CH₃

*Calculated based on structural analogs.

• Solubility : Hydroxyl-containing analogs (e.g., 2-hydroxy-N-(3-hydroxy-4-methylphenyl)benzamide ) exhibit higher aqueous solubility due to hydrogen bonding.

Receptor Modulation

• TAAR1 Agonists : EPPTB (N-(3-ethoxyphenyl)-4-(1-pyrrolidinyl)-3-(trifluoromethyl)benzamide), a structural analog, acts as a TAAR1 antagonist, modulating dopaminergic and serotonergic pathways . Ethoxy groups may enhance receptor selectivity compared to methoxy derivatives.
• Tubulin Binding : Benzamide derivatives with chloro or methoxy substituents (e.g., compound 16d ) showed higher tubulin binding affinity than unsubstituted analogs, highlighting the role of electron-withdrawing groups .

Antioxidant Activity

• N-(Anilinocarbonothioyl)benzamide derivatives with methoxy or hydroxyl groups exhibited 84–87% inhibition of lipid peroxidation in rats, surpassing unsubstituted analogs . Ethoxy groups may offer similar or enhanced activity due to increased stability.

Spectroscopic Characterization

• NMR Data : Benzamide derivatives consistently show characteristic peaks for amide C=O (1650–1680 cm⁻¹ in IR) and aromatic protons (δ 6.5–8.0 ppm in ¹H NMR) . For example, N-(6-(3-ethoxyphenyl)-1H-indazol-3-yl)-4-(4-ethylpiperazin-1-yl)benzamide displayed distinct aromatic signals at δ 7.03–8.00 ppm .